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Compound of Interest

Compound Name: 4-(4-Bromophenyl)morpholine

CAS No.: 30483-75-1

Cat. No.: B1279557

Get Quote

4-(4-Bromophenyl)morpholine (CAS No: 30483-75-1) is a heterocyclic building block of

significant interest in medicinal chemistry and materials science.[1][2] The morpholine moiety is

a well-established pharmacophore that can impart favorable physicochemical properties to

drug candidates, such as enhanced aqueous solubility and metabolic stability.[3] This makes it

a privileged structure in the design of novel therapeutics.[4] The compound serves as a key

intermediate in the synthesis of a wide range of bioactive molecules, including potential agents

for treating neurological disorders and cancer, as well as analgesics and anti-inflammatory

drugs.[1] Beyond pharmaceuticals, it is also utilized in the development of agrochemicals like

pesticides and herbicides and in the formulation of specialty polymers.[1]

Given its role as a foundational precursor, the purity of 4-(4-Bromophenyl)morpholine is not a

trivial specification but a critical parameter that dictates the success, reproducibility, and safety

of subsequent research and development efforts.

The Imperative of High Purity in Research and Drug
Development
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In drug discovery, the quality of the starting materials directly influences the quality of the final

output.[5] Employing high-purity reagents is essential for several reasons:

Ensuring Efficacy and Safety: Impurities, even at trace levels, can alter the pharmacological

profile of a synthesized compound, hinder its therapeutic performance, or lead to unexpected

and adverse reactions.[5][6]

Guaranteeing Reproducibility: The presence of undeclared impurities introduces uncontrolled

variables into experiments, leading to inconsistent data and making results difficult or

impossible to reproduce—a cornerstone of the scientific method.[7]

Preventing Analytical Interference: In sensitive analytical techniques like High-Performance

Liquid Chromatography (HPLC) or Mass Spectrometry (MS), impurities can manifest as

extraneous peaks or signals, complicating the interpretation of results and compromising

data accuracy.[7][8]

Streamlining Development: Using well-characterized, high-purity starting materials from the

outset mitigates the risk of costly and time-consuming re-validation studies as a project

progresses from preclinical research to GMP (Good Manufacturing Practices) manufacturing.

[8][9]

The synthesis of 4-(4-Bromophenyl)morpholine itself can introduce impurities, such as

unreacted starting materials or by-products from side reactions.[10] Therefore, sourcing from a

reliable supplier with robust quality control is the first and most crucial step.

Commercial Supplier Landscape for 4-(4-
Bromophenyl)morpholine
Selecting a supplier requires careful consideration of their stated purity, the analytical methods

used for verification, and the transparency of their documentation. The following table

summarizes offerings from several prominent commercial suppliers.
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Supplier
Product
Number

Stated Purity
Analysis
Method(s)

Available
Quantities

Sigma-Aldrich 591777 97%
Not specified on

product page
5 g, 25 g

TCI America B4890 >98.0% GC, (T) 5 g, 25 g

Chem-Impex 04874 ≥ 99% HPLC Not specified

Apollo Scientific OR17823 98%
Not specified on

product page

5 g, 25 g, 100 g,

500 g

Note: Data is compiled from publicly available information on supplier websites as of early

2026. (T) in TCI's specification refers to titration. Researchers should always request a lot-

specific Certificate of Analysis (CoA) for detailed quality control data.

Synthetic Pathway and Potential Impurities
Understanding the synthesis of 4-(4-Bromophenyl)morpholine provides insight into potential

impurities. A common route involves the nucleophilic substitution of a bromophenyl precursor

with morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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